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For researchers, scientists, and drug development professionals navigating the landscape of

catecholamine research, the terms "epinine" and "N-methyldopamine" frequently appear.

While often used interchangeably, understanding the nuances of their application and historical

context can provide clarity in literature review and scientific communication. This guide offers

an objective comparison of these terms, supported by experimental data, to elucidate their

synonymous nature and contextual preferences in scientific discourse.

At a Glance: Two Names, One Compound
Epinine and N-methyldopamine refer to the exact same chemical entity: 4-[2-

(methylamino)ethyl]benzene-1,2-diol. This is confirmed by identical chemical identifiers across

major databases.

Identifier Value

Chemical Formula C₉H₁₃NO₂

IUPAC Name 4-[2-(methylamino)ethyl]benzene-1,2-diol

CAS Number 501-15-5

PubChem CID 4382[1]

The compound is a catecholamine structurally related to the neurotransmitter dopamine, with

the distinction of a methyl group on the amine side chain. It is a naturally occurring compound
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found in some plants and animals and also serves as a precursor to adrenaline (epinephrine) in

the adrenal medulla.[2][3][4]

Terminological Preference: A Matter of History and
Context
The co-existence of "epinine" and "N-methyldopamine" is rooted in historical and contextual

factors rather than any chemical or pharmacological difference.

Epinine: The Historical and Commercial Appellation The term "epinine" was introduced as a

commercial name by the pharmaceutical company Burroughs Wellcome.[3] Its etymology is

linked to its close structural and functional relationship with epinephrine. This name is more

frequently encountered in older pharmacological literature, particularly in studies focusing on

its cardiovascular effects.

N-methyldopamine: The Descriptive, Systematic Name "N-methyldopamine" is the more

systematic and descriptive name, clearly identifying the molecule as a methylated derivative

of dopamine. This terminology is often favored in modern scientific literature, especially

within the field of neuroscience, where a precise description of molecular structure and

biosynthetic pathways is paramount. This preference aligns with a broader trend in scientific

nomenclature towards more systematic and informative names over historical or commercial

ones.

In contemporary research papers, it is common to see both terms used, often with one in

parentheses, to ensure clarity for a wider audience, as exemplified by publications that refer to

"N-methyldopamine (epinine)".[2]

Biosynthetic and Signaling Pathways
N-methyldopamine is an intermediate in the biosynthesis of epinephrine from dopamine. The

pathway involves the methylation of dopamine, a reaction catalyzed by a specific enzyme.

Biosynthesis of Epinephrine from Dopamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Inotropes and Vasopressors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b195452?utm_src=pdf-body-img
https://www.benchchem.com/product/b195452?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK482411/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. N-Methyldopamine (epinine), a precursor of adrenaline in the adrenal medulla - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. Deoxyepinephrine - Wikipedia [en.wikipedia.org]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Epinine vs. N-methyldopamine: A Guide to Terminology
in Scientific Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195452#epinine-vs-n-methyldopamine-terminology-
in-scientific-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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